Cas no 1159598-35-2 ((R)-4-Methyl-2-(hydroxyMethyl)Morpholine)

• Product Name: (R)-4-Methyl-2-(hydroxyMethyl)Morpholine
• CAS No: 1159598-35-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD16294696
• CID: 2083397
• PubChem ID: 40152301
• Update Time: 2025-10-29

(R)-4-Methyl-2-(hydroxyMethyl)Morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-4-Methyl-2-(hydroxyMethyl)Morpholine
• SCHEMBL1183098
• MFCD16294696
• (R)-(4-Methylmorpholin-2-yl)-methanol
• (R)-(4-Methylmorpholin-2-yl)methanol
• (2R)-4-Methyl-2-morpholinemethanol
• 2-Morpholinemethanol, 4-methyl-, (2R)-
• DTXSID701297275
• DB-215188
• [(2R)-4-METHYLMORPHOLIN-2-YL]METHANOL
• 1159598-35-2
• CS-0061774
• (R)-(4-Methyl-morpholin-2-yl)-methanol
• VGTADGNSGCICTA-ZCFIWIBFSA-N

• MDL： MFCD16294696
• Inchi： 1S/C6H13NO2/c1-7-2-3-9-6(4-7)5-8/h6,8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： VGTADGNSGCICTA-ZCFIWIBFSA-N
• SMILES： O1CCN(C)C[C@@H]1CO

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 177.0±20.0 ºC (760 Torr),
• Flash Point: 60.9±21.8 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Additional information on (R)-4-Methyl-2-(hydroxyMethyl)Morpholine

Chemical Profile of (R)-4-Methyl-2-(hydroxyMethyl)Morpholine (CAS No. 1159598-35-2)

The compound (R)-4-Methyl-2-(hydroxyMethyl)Morpholine, identified by its CAS number 1159598-35-2, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral morpholine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a hydroxymethyl group and a specific stereocenter at the 2-position, combined with the methyl substitution at the 4-position, makes this compound a versatile scaffold for various biochemical interactions.

In recent years, the study of morpholine derivatives has seen considerable advancements, particularly in their role as pharmacophores in medicinal chemistry. The (R)-configuration of the compound is particularly noteworthy, as enantiomeric purity is often crucial for the efficacy and safety of pharmaceutical agents. The hydroxymethyl group introduces a potential site for hydrogen bonding, which can be exploited in designing molecules with enhanced binding affinity to biological targets.

Current research in the field of enzyme inhibition has highlighted the importance of morpholine derivatives in modulating enzyme activity. Specifically, studies have shown that compounds with similar structural motifs can interact with enzymes involved in metabolic pathways, potentially leading to therapeutic benefits. For instance, (R)-4-Methyl-2-(hydroxyMethyl)Morpholine has been investigated for its interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism. The ability of this compound to modulate these enzymes could have implications in enhancing drug bioavailability or reducing side effects.

Another area where this compound shows promise is in the development of antimicrobial agents. The unique stereochemistry and functional groups present in (R)-4-Methyl-2-(hydroxyMethyl)Morpholine make it a candidate for designing novel antibiotics or antifungals. Recent studies have demonstrated that morpholine derivatives can disrupt microbial cell membranes or interfere with essential metabolic processes, offering a new avenue for combating resistant strains of bacteria and fungi.

Furthermore, the hydroxymethyl group in this compound provides a potential site for further chemical modification, allowing chemists to design libraries of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The use of computational methods, such as molecular docking and virtual screening, has accelerated the process of identifying promising candidates like (R)-4-Methyl-2-(hydroxyMethyl)Morpholine for further experimental validation.

In summary, (R)-4-Methyl-2-(hydroxyMethyl)Morpholine (CAS No. 1159598-35-2) represents a fascinating molecule with diverse potential applications in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive scaffold for developing new drugs targeting various biological pathways. As research continues to uncover new therapeutic possibilities, compounds like this are likely to play a crucial role in addressing unmet medical needs.